4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one

• IUPAC Name: 4-[1-(2,3-dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one
• InChI: InChI=1S/C16H19Cl2N3O4S/c17-12-2-1-3-13(15(12)18)26(24,25)21-7-4-11(5-8-21)16(23)20-9-6-19-14(22)10-20/h1-3,11H,4-10H2,(H,19,22)
• InChI Key: AOGYHWBJRDZUJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCNC(=O)C2)S(=O)(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C16H19Cl2N3O4S
• Molecular Weight: 420.3 g/mol

Description

4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one, also known as DSP-4, is a synthetic compound that is widely used in scientific research. This compound has been extensively studied for its effects on the central nervous system and its potential therapeutic applications.

Mechanism of Action

4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one works by selectively binding to and destroying noradrenergic neurons in the brain. It does this by inhibiting the activity of the noradrenaline transporter, which is responsible for the reuptake of noradrenaline into the presynaptic neuron. This leads to an accumulation of noradrenaline in the synaptic cleft, which can then be taken up by glial cells and metabolized. Over time, the depletion of noradrenergic neurons leads to a decrease in noradrenaline levels in the brain.
Biochemical and Physiological Effects:
The depletion of noradrenergic neurons by this compound has been shown to have a variety of biochemical and physiological effects. These include alterations in behavior, changes in synaptic plasticity, and changes in gene expression. This compound has also been shown to increase the release of dopamine in certain brain regions, which may contribute to its effects on behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one in laboratory experiments is its selectivity for noradrenergic neurons. This allows researchers to selectively destroy these neurons without affecting other neurotransmitter systems. However, there are also some limitations to the use of this compound. For example, the depletion of noradrenergic neurons may not be complete, and there may be individual differences in the extent of depletion. Additionally, the effects of this compound may vary depending on the dose and route of administration.

Future Directions

There are many potential future directions for research on 4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one. One area of interest is the role of noradrenaline in drug addiction. This compound has been shown to decrease the reinforcing effects of cocaine and other drugs of abuse, suggesting that noradrenaline may play a role in addiction. Other potential future directions include investigating the effects of this compound on neuroinflammation, neurodegeneration, and neuroprotection. Additionally, there may be potential therapeutic applications for this compound in conditions such as depression and anxiety, although further research is needed to explore these possibilities.
Conclusion:
In conclusion, this compound is a synthetic compound that is widely used in scientific research to selectively destroy noradrenergic neurons in the brain. This allows researchers to study the effects of noradrenaline depletion on the central nervous system. This compound has been extensively studied for its effects on behavior, synaptic plasticity, and gene expression. While there are some limitations to its use, this compound remains a valuable tool for investigating the role of noradrenaline in the brain and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one involves the reaction of piperazine with 2,3-dichlorobenzoyl chloride and then with sulfonyl chloride. The resulting compound is then treated with acetic anhydride to obtain this compound. This synthesis method has been well-established and is widely used in laboratories.

Scientific Research Applications

4-[1-(2,3-Dichlorophenyl)sulfonylpiperidine-4-carbonyl]piperazin-2-one is primarily used in scientific research to selectively destroy noradrenergic neurons in the brain. This allows researchers to study the effects of noradrenaline depletion on the central nervous system. This compound has been used in a variety of studies, including those investigating the role of noradrenaline in learning and memory, anxiety, depression, and drug addiction.